Cas no 1003993-43-8 (1-Ethyl-1H-pyrazole-4-sulfonohydrazide)

• Product Name: 1-Ethyl-1H-pyrazole-4-sulfonohydrazide
• CAS No: 1003993-43-8
• MF: C₅H₁₀N₄O₂S
• MW: 190.223498821259
• MDL: MFCD06740545
• CID: 3060441
• PubChem ID: 7172350
• Update Time: 2025-04-21

1-Ethyl-1H-pyrazole-4-sulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazole-4-sulfonohydrazide
• 1-ethylpyrazole-4-sulfonohydrazide
• 1003993-43-8
• CS-0298424
• 1-Ethyl-1H-pyrazole-4-sulfonylhydrazide
• AKOS000314490
• STK350215
• BBL040351
• EN300-230286

• MDL： MFCD06740545
• Inchi： 1S/C5H10N4O2S/c1-2-9-4-5(3-7-9)12(10,11)8-6/h3-4,8H,2,6H2,1H3
• InChI Key： JDSJUABNHKQFFM-UHFFFAOYSA-N
• SMILES： S(C1C=NN(CC)C=1)(NN)(=O)=O

Computed Properties

• Exact Mass: 190.05244675Da
• Monoisotopic Mass: 190.05244675Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Sulfonohydrazides